Cas no 42076-30-2 (2-phenyl-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazole)

• Product Name: 2-phenyl-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazole
• CAS No: 42076-30-2
• MF: C₁₆H₁₂N₂
• MW: 232.279883384705
• CID: 5449150
• Update Time: 2025-06-11

2-phenyl-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1-prop-2-ynylbenzimidazole
• 2-phenyl-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazole

• Inchi： 1S/C16H12N2/c1-2-12-18-15-11-7-6-10-14(15)17-16(18)13-8-4-3-5-9-13/h1,3-11H,12H2
• InChI Key： WVADGDLFIHPBQE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)N(CC#C)C2=CC=CC=C2N=1

Additional information on 2-phenyl-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazole

Introduction to 2-phenyl-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazole (CAS No. 42076-30-2)

2-phenyl-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazole, identified by the chemical compound code CAS No. 42076-30-2, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzodiazole class, a well-documented category of heterocyclic compounds known for their broad spectrum of biological activities. The structural features of 2-phenyl-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazole, particularly its phenyl and propargyl substituents, contribute to its unique chemical properties and potential therapeutic applications.

The benzodiazole core is a well-established scaffold in medicinal chemistry, widely recognized for its role in the development of anxiolytics, sedatives, and muscle relaxants. The introduction of additional functional groups, such as the propargyl group in 2-phenyl-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazole, can modulate the pharmacological profile of the compound, enhancing its interaction with biological targets. This modification opens up new avenues for drug design and development, particularly in the quest for more effective and selective therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with greater precision. Studies have indicated that the propargyl group in 2-phenyl-1-(prop-2-yn-1-yl)-1H-1,3-benzodiazole may facilitate interactions with specific enzymes or receptors, potentially leading to novel pharmacological effects. For instance, modifications in this region have been shown to influence the compound's ability to cross the blood-brain barrier, a critical factor in the development of central nervous system (CNS) drugs.

The synthesis of 2-phenyl-1-(prop-2-yn-1-yll)-1H-l,3-benzodiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The phenyl ring provides a hydrophobic anchor that can enhance binding interactions with lipophilic targets, while the propargyl group introduces reactivity that can be exploited for further derivatization. These structural elements make CAS No 42076 30 2 a versatile building block for medicinal chemists seeking to develop innovative therapeutics.

In recent years, there has been growing interest in exploring the potential of benzodiazole derivatives as scaffolds for antiviral and anti-inflammatory agents. The unique electronic properties of CAS No 42076 30 2 suggest that it may exhibit inhibitory activity against certain viral proteases or inflammatory cytokines. Preliminary studies have hinted at its potential role in modulating immune responses, which could be particularly relevant in addressing chronic inflammatory conditions or viral infections.

The pharmacokinetic properties of CAS No 42076 30 2 are also under investigation. Understanding how this compound is metabolized and eliminated by the body is crucial for optimizing its therapeutic window and minimizing side effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its metabolic pathways. These studies provide valuable insights into how modifications within the benzodiazole core can influence drug disposition.

From a synthetic chemistry perspective, CAS No 42076 30 2 serves as an excellent example of how functional group interplay can lead to novel molecular architectures. The propargyl substituent not only enhances binding potential but also provides a site for further chemical manipulation through reactions such as Sonogashira coupling or cycloadditions. This flexibility allows researchers to fine-tune the properties of CAS No 42076 30 2, making it a valuable tool in drug discovery pipelines.

The regulatory landscape for benzodiazole derivatives continues to evolve, with increasing emphasis on safety and efficacy profiles. As such, compounds like CAS No 42076 30 2 must undergo rigorous testing before they can be considered for clinical use. However, their unique structural features offer hope for developing next-generation therapeutics that address unmet medical needs without compromising on safety.

In conclusion,CAS No 42076 30 2 represents a significant advancement in pharmaceutical chemistry due to its well-designed molecular structure and promising biological activities. Its role as a versatile scaffold for drug development underscores the importance of continued research into benzodiazole derivatives. As our understanding of molecular interactions deepens, compounds like this will undoubtedly play a crucial role in shaping future therapeutic strategies.